2-(3,4-dimethylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-(3,4-dimethylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C17H16F3NO2/c1-11-7-8-13(9-12(11)2)23-10-16(22)21-15-6-4-3-5-14(15)17(18,19)20/h3-9H,10H2,1-2H3,(H,21,22)
• InChI Key: KNGFHUYHOUKEEE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(=O)NC2=CC=CC=C2C(F)(F)F)C
• Molecular Formula: C17H16F3NO2
• Molecular Weight: 323.31 g/mol

Description

2-(3,4-dimethylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide is a useful research compound. Its molecular formula is C17H16F3NO2 and its molecular weight is 323.31 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 323.11331324 g/mol and the complexity rating of the compound is 400. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biological Effects of Related Compounds

Research on acetamide and its derivatives, including mono and dimethyl derivatives, has been updated to add considerably to our knowledge of the biological consequences of exposure. These chemicals have commercial importance, with varied biological responses among them. The environmental toxicology of materials like acetamide has expanded, including data not reviewed previously (Kennedy, 2001).

Toxicology and Metabolism of Analogs

The metabolism of aspartame, a compound hydrolyzed in the gut to yield aspartic acid among other components, provides insights into the metabolic paths followed by aspartate and its conversion or incorporation into body constituents. This understanding aids in evaluating the metabolism of related compounds (Ranney Re & Oppermann Ja, 1979).

Environmental and Health Impact

Studies on 2,4-D herbicide toxicity offer insights into the toxicity and mutagenicity of chemical compounds in the environment. Such reviews help identify global trends and gaps in research, potentially applicable to understanding the impact of related chemicals (Zuanazzi, Ghisi, & Oliveira, 2020).

Degradation and Environmental Processing

A comprehensive review on the degradation of acetaminophen by advanced oxidation processes discusses the pathway, by-products, biotoxicity, and potential environmental impacts. This information can be paralleled to understand the degradation and environmental processing of similar compounds (Qutob, Hussein, Alamry, & Rafatullah, 2022).

Mechanism of Action

The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. It is expected that many novel applications of TFMP will be discovered in the future.